N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-furancarboxamide
Overview
Description
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-furancarboxamide is a heteroarene and an aromatic amide.
Scientific Research Applications
Synthesis and Structural Studies
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-furancarboxamide and its derivatives have been a focus in the synthesis of novel heterocyclic compounds. Research shows that these compounds can be synthesized through various methods and are characterized using techniques like NMR, IR, and mass spectrometry. These compounds have been structurally analyzed to understand their potential applications in various fields (Patel, Patel, & Shah, 2015).
Antimicrobial and Antifungal Activity
Studies have shown that derivatives of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-furancarboxamide exhibit significant antimicrobial and antifungal activities. These activities are tested against a variety of gram-positive and gram-negative bacteria, as well as various fungi, indicating their potential as antimicrobial agents (Patel, Jadhav, Ansari, Pawara, & Surana, 2019).
Insecticidal Activity
Research has also explored the insecticidal properties of these compounds. Certain derivatives have shown promising results against various insects, indicating their potential use in agricultural pest control. The insecticidal activity is tested against specific pests like cotton leaf worm, with some compounds exhibiting high levels of effectiveness (Mohamed, Ismail, Madkour, Aly, & Salem, 2020).
Nematicidal and Antibacterial Properties
Derivatives of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-furancarboxamide have been assessed for their nematicidal activity against certain nematodes and have shown appreciable activity. Additionally, these compounds have been evaluated for their antibacterial properties, showing potential in combating bacterial infections (Reddy, Rao, Yakub, & Nagaraj, 2010).
Potential in Cancer Research
Some studies have investigated the anticancer properties of these compounds. They have been evaluated against various cancer cell lines, showing promising results in inhibiting cancer cell growth. This suggests their potential application in the development of new anticancer therapies (Tiwari, Siddiqui, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2017).
properties
Product Name |
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-furancarboxamide |
|---|---|
Molecular Formula |
C13H15N3O2S |
Molecular Weight |
277.34 g/mol |
IUPAC Name |
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)furan-2-carboxamide |
InChI |
InChI=1S/C13H15N3O2S/c17-11(10-7-4-8-18-10)14-13-16-15-12(19-13)9-5-2-1-3-6-9/h4,7-9H,1-3,5-6H2,(H,14,16,17) |
InChI Key |
SBHIZIZLGXXVTL-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)C2=NN=C(S2)NC(=O)C3=CC=CO3 |
Canonical SMILES |
C1CCC(CC1)C2=NN=C(S2)NC(=O)C3=CC=CO3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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